Cas no 5140-28-3 (Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, 3-acetate)

• Product Name: Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, 3-acetate
• CAS No: 5140-28-3
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 374136
• PubChem ID: 5462504
• Update Time: 2025-05-20

Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, 3-acetate Chemical and Physical Properties

Names and Identifiers

• Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, 3-acetate
• [(4R,7S,7aR,12bS)-7-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-9-yl] acetate
• 3-MAM
• 3-O-Acetylmorphine
• O(3)-monoacetylmorphine
• O3-MAM
• O3-Monoacetylmorphine
• UNII-9N7243EY5T
• Morphine, acetyl-
• Q4634178
• Morphinan-3,6-alpha-diol, 7,8-didehydro-4,5-alpha-epoxy-17-methyl-, acetate
• 3-Acetylmorphine
• O3-Acetylmorphine
• Morphine, 3-acetate
• MORPHINAN-3,6-DIOL, 7,8-DIDEHYDRO-4,5-EPOXY-17-METHYL- (5.ALPHA.,6.ALPHA.)-, 3-ACETATE
• [(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-yl] acetate
• Morphinan-3,6-diol, 7,8-didehydro-4,5-epoxy-17-methyl- (5alpha,6alpha)-, 3-acetate
• Mprphinan-3,6alpha-diol, 7,8-didehydro-4,5alpha-epoxy-17-methyl-, 3-acetate
• SCHEMBL149701
• Morphine, monoacetyl-
• 9N7243EY5T
• DTXSID30183774
• NS00018440
• GMLREHXYJDLZOU-LEPYJNQMSA-N
• 29593-26-8
• CHEBI:1445
• PD018016
• 3-O-Monoacetylmorphine
• MORPHINE 3-MONOACETYL
• 3O-acetylmorphine
• 5140-28-3
• 3-O-Acetylmorphine (1.0mg/ml in Acetonitrile)

• Inchi： 1S/C19H21NO4/c1-10(21)23-15-6-3-11-9-13-12-4-5-14(22)18-19(12,7-8-20(13)2)16(11)17(15)24-18/h3-6,12-14,18,22H,7-9H2,1-2H3/t12-,13+,14-,18-,19-/m0/s1
• InChI Key： GMLREHXYJDLZOU-LEPYJNQMSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C)O)OC(C)=O

Computed Properties

• Exact Mass: 327.14713
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans

Additional information on Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl- (5a,6a)-, 3-acetate

Chemical Compound CAS No. 5140-28-3: Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl-(5a,6a)-, 3-acetate

Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl-(5a,6a)-, 3-acetate is a complex organic compound with the CAS registry number 5140-28-3. This compound belongs to the morphinan family of alkaloids and is characterized by its unique structural features and potential biological activities. The molecule contains a morphinan skeleton with specific functional groups that contribute to its chemical and pharmacological properties.

The morphinan framework is a key structural element in this compound. Morphinans are tetracyclic alkaloids commonly found in opium derivatives and synthetic analogs. In this case, the morphinan skeleton is modified by the presence of a diol group at positions 3 and 6. The diol functionality introduces hydroxyl groups that can participate in hydrogen bonding and influence the compound's solubility and reactivity.

Another significant feature of this compound is the epoxy group located at positions 4 and 5. The epoxide ring is a three-membered cyclic ether that can undergo ring-opening reactions under specific conditions. This reactivity makes it a potential candidate for further chemical modifications or drug delivery systems. Additionally, the molecule contains a methyl group at position 17 and an acetate ester at position 3. These substituents can modulate the compound's pharmacokinetics and bioavailability.

The stereochemistry of this compound is specified as (5a,6a), indicating a specific arrangement of substituents around the chiral centers. Stereoisomerism plays a crucial role in determining the biological activity of many compounds, including those in the morphinan family. The correct stereochemistry ensures that the compound interacts appropriately with biological targets such as receptors or enzymes.

Recent studies have explored the potential applications of morphinan derivatives in various fields. For instance, researchers have investigated their roles in pain management and their interactions with opioid receptors. The presence of an epoxide group in this compound could make it a candidate for targeted drug delivery or as an intermediate in the synthesis of more complex molecules.

In terms of synthesis, Morphinan-3,6-diol,7,8-didehydro-4,5-epoxy-17-methyl-(5a,6a)- , 3-acetate can be prepared through multi-step organic reactions involving oxidation, epoxidation, and esterification processes. The exact synthetic pathway would depend on the starting materials and desired stereochemistry.

From a pharmacological perspective, this compound may exhibit interesting biological activities due to its structural similarity to known bioactive molecules. However, further research is needed to fully understand its potential applications in medicine or other industries.

In conclusion,Morphinan-3 ,6-diol ,7 ,8-didehydro -4 ,5 -epoxy -17 -methyl -(5a ,6a) -, 3 -acetate (CAS No . 5140 -28 -3) is a structurally complex compound with promising potential for further exploration in scientific research and industrial applications.